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Compound of Interest

Compound Name:
4-(2-chloroethyl)benzenesulfonic

Acid

CAS No.: 7296-73-3

Cat. No.: B3033034

Get Quote

Executive Summary
4-(2-chloroethyl)benzenesulfonic acid (CAS: 7296-73-3) is a bifunctional intermediate critical

in the synthesis of sulfonamides and bioactive agents.[1] Its solubility behavior is dominated by

the sulfonic acid moiety (-SO₃H), rendering it highly soluble in water and polar protic solvents,

despite the lipophilicity of the chloroethylbenzene skeleton.

Researchers must navigate a critical stability trade-off: while the compound is most soluble in

water, the 2-chloroethyl group is susceptible to hydrolysis (forming the hydroxyethyl derivative)

or elimination (forming styrene derivatives) in aqueous environments, particularly under thermal

stress or alkaline conditions.

Chemical Profile & Physicochemical Properties[1][2]
[3][4][5][6][7][8][9][10]
Understanding the competition between the polar head and non-polar tail is essential for

predicting solubility.
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Property Value / Characteristic Implication for Solubility

Molecular Formula C₈H₉ClO₃S Amphiphilic structure.

Molecular Weight 220.67 g/mol
Moderate size; diffusion is not

the limiting factor.

pKa (Acid) ~ -2.0 to -2.8 (Estimated)

Super-acidic. Fully dissociated

in water; exists as a zwitterion

or hydrated ion pair.

LogP (Octanol/Water) ~1.71 (Predicted)

Indicates potential for

membrane permeability, but

the ionized form (pH > 0)

partitions heavily into water.

Physical State Hygroscopic Solid

Likely deliquescent (absorbs

atmospheric water to form a

solution).[2]

Solubility Matrix: Solvent Compatibility
The following table categorizes solvent interactions based on the "Like Dissolves Like"

principle, modified by the strong ionic character of the sulfonic acid group.

Quantitative Solubility Estimates (Ambient Temp, 25°C)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pdf.benchchem.com/1666/An_In_depth_Technical_Guide_to_the_Deliquescent_Nature_of_Crystalline_Benzenesulfonic_Acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3033034?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Class Specific Solvent Solubility Mechanistic Insight

Aqueous Water (pH 7)
Very High (>500

mg/mL)

Ion-dipole interactions

dominate. The -SO₃H

group hydrates

extensively.

Aqueous Acid 1M HCl High

Soluble, but high ionic

strength (common ion

effect) can induce

precipitation (salting

out).

Polar Protic Methanol / Ethanol High

Excellent solvation of

both the aromatic ring

and the polar acid

group. Ideal for

transfers.

Polar Aprotic DMSO / DMF High

Strong dipole

interactions solvate

the acid effectively.

Chlorinated DCM / Chloroform Low / Insoluble

The ionic head group

prevents dissolution,

despite the chloroethyl

tail's affinity.

Non-Polar Hexane / Toluene Insoluble

Complete lack of

interaction with the

polar sulfonic acid

group.

Ethers Diethyl Ether / THF
Low (Ether) / Mod

(THF)

Ether is a poor solvent

for the free acid; THF

may solubilize it due

to higher polarity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3033034?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ngcontent-ng-c2699131324="" class="ng-star-inserted">

Critical Note: The Sodium Salt of this compound (Sodium 4-(2-chloroethyl)benzenesulfonate)

shares the water solubility but is even less soluble in organic solvents like THF or Ethanol

compared to the free acid.

Stability & Reactivity Hazards
Trustworthiness Alert: Do not treat this compound as a static inert solid. The 2-chloroethyl

moiety is an alkylating agent.[1]

Hydrolysis (Water Hazard):

Mechanism:[1] Nucleophilic attack by water on the β-carbon of the ethyl chain displaces

the chloride.

Risk:[1][3] Low at room temperature/neutral pH. High at elevated temperatures (>60°C).

Result: Conversion to 4-(2-hydroxyethyl)benzenesulfonic acid.[1]

Elimination (Base Hazard):

Mechanism:[1] E2 elimination in the presence of strong bases (NaOH, KOH).

Result: Formation of 4-vinylbenzenesulfonic acid (Styrene derivative).[1]

Prevention:[1][3] Maintain acidic or neutral pH during workup. Avoid prolonged heating in

aqueous media.

Experimental Protocol: Purification & Isolation
This protocol utilizes the "Solubility Differential" to purify the acid from non-polar impurities (like

unreacted (2-chloroethyl)benzene).[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.lookchem.com/ProductWholeProperty_LCPL486857.htm
https://www.lookchem.com/ProductWholeProperty_LCPL486857.htm
https://www.lookchem.com/ProductWholeProperty_LCPL486857.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1727722_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL486857.htm
https://www.lookchem.com/ProductWholeProperty_LCPL486857.htm
https://www.lookchem.com/ProductWholeProperty_LCPL486857.htm
https://www.lookchem.com/ProductWholeProperty_LCPL486857.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1727722_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL486857.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3033034?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method A: Aqueous Extraction & Salting Out
(Recommended)
Best for isolating the product from a crude sulfonation mixture.[1]

Quench: Pour the crude reaction mixture (typically in chlorosulfonic acid or sulfuric acid) onto

crushed ice. Caution: Highly Exothermic.[1]

Wash (Impurity Removal):

The product dissolves in the aqueous acid layer.

Add Dichloromethane (DCM) or Diethyl Ether.

Agitate and separate layers.

Discard Organic Layer: This contains unreacted starting materials and non-polar

byproducts.

Isolation (Precipitation):

To the aqueous layer, slowly add Concentrated HCl (to increase chloride ion

concentration) OR Saturated NaCl (if the sodium salt is acceptable).

Cool the mixture to 0–5°C. The sulfonic acid (or salt) will precipitate due to the Common

Ion Effect.

Filtration: Filter the white precipitate.

Drying: Dry in a vacuum desiccator over P₂O₅. Do not heat above 50°C to prevent

hydrolysis.

Method B: Recrystallization
For high-purity requirements.[1]

Solvent System: Water (minimal volume) + conc. HCl (trace).
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Procedure: Dissolve solid in minimum hot water (50°C max). Add conc. HCl until turbid. Cool

slowly to 4°C.

Visualization: Solubility-Driven Workup Workflow
The following diagram illustrates the logical flow for isolating 4-(2-
chloroethyl)benzenesulfonic acid, highlighting the critical separation points based on

solubility data.
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Figure 1: Purification workflow leveraging the differential solubility of the sulfonic acid group vs.

non-polar impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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